Cas no 3430-26-0 (2,5-Dibromo-4-methylpyridine)

2,5-Dibromo-4-methylpyridine structure

Product Name:2,5-Dibromo-4-methylpyridine

CAS No:3430-26-0

MF:C₆H₅Br₂N

MW:250.918599843979

MDL:MFCD00234955

CID:44149

PubChem ID:2734429

Update Time:2025-04-18

2,5-Dibromo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dibromo-4-methylpyridine
- 2,3-Dibromo-4-methylpyridine
- 2.5-dibromo-4-methylpyridine
- 2,5-Dibromo-4-picoline
- 2,5-Dibromo-4-methypyridine
- 2,4-DICHLOROACETANILIDE
- 2,5-dibromo-4-methylpicoline
- 2,5-Dibromo-4-methyl-pyridine
- 2,5-dibromp-4-methylpyridine
- TPC-PY104
- Pyridine, 2,5-dibromo-4-methyl-
- PubChem2411
- 2 pound not5-Dibromo-4-Methylpyridine
- KSC495G9L
- WWJLJUAHQHXDGM-UHFFFAOYSA-N
- BCP22208
- SBB003142
- STL557579
- BBL103769
- RB1048
- 2,5-Dibromo-4-methyl
- PS-7470
- CS-W010214
- AB05276
- 2,5-Dibromo-4-methylpyridine, 97%
- FT-0610274
- Z1269154884
- 2,5-Dibromo-4-methyl-pyridine;2,5-Dibromo-4-picoline
- A6040
- DTXSID70370308
- Q-101242
- SCHEMBL151857
- D4058
- AKOS002664320
- MFCD00234955
- EN300-98170
- 3430-26-0
- AC-1549
- AM62706
- HY-W009498
- 2,5-Dibromo-4-Methyl Pyridine
- DB-025147
- DTXCID00321343
- SY015456
- 621-880-8
- MDL： MFCD00234955
- Inchi： 1S/C6H5Br2N/c1-4-2-6(8)9-3-5(4)7/h2-3H,1H3
- InChI Key： WWJLJUAHQHXDGM-UHFFFAOYSA-N
- SMILES： BrC1C=NC(=CC=1C)Br

Computed Properties

Exact Mass: 248.87900
Monoisotopic Mass: 248.879
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 12.9

Experimental Properties

Color/Form: Bright yellow transparent or orange liquid
Density: 1.9318 (rough estimate)
Melting Point: 38.0 to 42.0 deg-C
Boiling Point: 181.5°C (rough estimate)
Flash Point: 112.7℃
Refractive Index: 1.6300 (estimate)
PSA: 12.89000
LogP: 2.91500
Solubility: Not determined

2,5-Dibromo-4-methylpyridine Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： S36/37/39-S26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Room Temperature
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S26;S36/37/39

2,5-Dibromo-4-methylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dibromo-4-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022501-100g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	100g	$219.55	2023-09-02
Chemenu	CM120671-100g	2,5-Dibromo-4-methylpyridine	3430-26-0	98%	100g	$192	2021-08-06
Fluorochem	067342-1g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	1g	￡10.00	2022-03-01
Fluorochem	067342-10g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	10g	￡31.00	2022-03-01
Fluorochem	067342-25g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	25g	￡54.00	2022-03-01
Fluorochem	067342-100g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	100g	￡174.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W134623-25g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	25g	¥116.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W134623-5g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	5g	¥30.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W134623-1g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	1g	¥29.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W134623-100g	2,5-Dibromo-4-methylpyridine	3430-26-0	97%	100g	¥371.90	2023-08-31

2,5-Dibromo-4-methylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3430-26-0)2,5-Dibromo-4-methylpyridine

Order Number:sfd13363

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3430-26-0)2,5-Dibromo-4-Methyl Pyridine

Order Number:LE047

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:37

Price ($):discuss personally

Email:18501500038@163.com

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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